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Compound of Interest

Compound Name: AL 082D06

Cat. No.: B1666749 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) was found for "AL 082D06." The following

guidance is based on the safety information for Aluminum (CAS 7429-90-5) and aluminum

alloys. It is crucial to consult the specific SDS provided by the manufacturer for AL 082D06
before handling the material.

This guide provides essential safety and logistical information for handling aluminum and its

alloys, presumed to be the composition of AL 082D06. The information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure safety. The

following table summarizes the recommended PPE for handling aluminum, particularly in

powder or dust form.
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PPE Category Type Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

that can cause mechanical

irritation to the eyes.

Hand Protection

Chemically resistant protective

gloves. For handling molten

material, use thermally

resistant gloves.

Prevents skin contact and

irritation. Dermatitis can occur

from prolonged exposure.

Respiratory Protection

A dust mask or respirator is

necessary if dust is generated.

In cases of insufficient

ventilation, a self-contained

breathing apparatus may be

required, especially during

fires.

Inhalation of aluminum dust or

fumes can irritate the

respiratory tract and may lead

to conditions like pulmonary

fibrosis or "metal fume fever".

Protective Clothing
A lab coat or other suitable

protective clothing.

Minimizes skin contact with

aluminum dust. Contaminated

clothing should be washed

before reuse.

Occupational Exposure Limits
Exposure to aluminum dust and fumes should be kept below established occupational

exposure limits.

Substance Limit Type Exposure Limit Issuing Authority

Aluminum Metal Dust TWA 10 mg/m³ ACGIH (TLV)

Aluminum Pyro

Powders and Welding

Fumes

TWA 5 mg/m³ ACGIH (TLV)

ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold Limit

Value; TWA: Time-Weighted Average
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Handling and Storage Procedures
Proper handling and storage are essential to maintain the integrity of the material and ensure a

safe working environment.

Handling:

Avoid Dust Generation: Handle the material in a way that minimizes the creation of dust. Use

in well-ventilated areas.

Inert Gas Handling: For pyrophoric forms of aluminum that can ignite spontaneously in air,

handle under an inert gas.[1]

Avoid Contact with Water: Aluminum can react with water to release flammable hydrogen

gas.[1][2] Do not allow the material to come into contact with moisture.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in areas where aluminum is handled. Wash

hands thoroughly after handling.[1][2]

Storage:

Dry and Closed Containers: Store in a cool, dry place in a tightly closed container.[1][2]

Inert Atmosphere: For reactive forms, store under an inert gas.[1]

Avoid Ignition Sources: Keep away from heat, sparks, open flames, and other sources of

ignition.[1]

Incompatible Materials: Store away from strong acids, strong bases, strong oxidizers, and

halogenated hydrocarbons.[2]

Disposal Plan
Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[3] Contaminated PPE should be disposed of as hazardous waste

according to institutional guidelines.

Emergency Procedures
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First Aid:

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer

oxygen. Seek medical advice if discomfort persists.

Skin Contact: Wash the affected area with soap and water.[2] For loose particles, brush them

off the skin and immerse the area in cool water or wrap in wet bandages.[1]

Eye Contact: Rinse the exposed eye(s) with plenty of water. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: If swallowed, have the person drink water (two glasses at most). Consult a doctor

if feeling unwell.[1] Do not induce vomiting unless directed by medical personnel.[3]

Fire Fighting:

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[1] For

small fires, DRY chemical powder is recommended. For large fires, use a water spray, fog, or

foam, but be aware that molten aluminum reacts violently with water.[4][5]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus.[1]

PPE Workflow
The following diagram illustrates the correct sequence for donning and doffing PPE to ensure

safety and prevent contamination.
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Donning PPE

Doffing PPE

Lab Coat Respirator/Mask Goggles/Face Shield Gloves

Gloves Goggles/Face Shield Lab Coat Respirator/Mask

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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